8'-Oxo-6-hydroxydihydrophaseic acid
8'-Oxo-6-hydroxydihydrophaseic acid
Brand Name:
Vulcanchem
CAS No.:
1388075-44-2
VCID:
VC0113417
InChI:
InChI=1S/C15H20O7/c1-13-6-10(17)7-14(2,22-12(13)20)15(13,21)4-3-9(8-16)5-11(18)19/h3-5,10,16-17,21H,6-8H2,1-2H3,(H,18,19)
SMILES:
CC12CC(CC(C1(C=CC(=CC(=O)O)CO)O)(OC2=O)C)O
Molecular Formula:
C15H20O7
Molecular Weight:
312.318
8'-Oxo-6-hydroxydihydrophaseic acid
CAS No.: 1388075-44-2
Cat. No.: VC0113417
Molecular Formula: C15H20O7
Molecular Weight: 312.318
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1388075-44-2 |
|---|---|
| Molecular Formula | C15H20O7 |
| Molecular Weight | 312.318 |
| IUPAC Name | 5-(3,8-dihydroxy-1,5-dimethyl-7-oxo-6-oxabicyclo[3.2.1]octan-8-yl)-3-(hydroxymethyl)penta-2,4-dienoic acid |
| Standard InChI | InChI=1S/C15H20O7/c1-13-6-10(17)7-14(2,22-12(13)20)15(13,21)4-3-9(8-16)5-11(18)19/h3-5,10,16-17,21H,6-8H2,1-2H3,(H,18,19) |
| Standard InChI Key | LYUJWBPVDZIFEZ-JXOMVMERSA-N |
| SMILES | CC12CC(CC(C1(C=CC(=CC(=O)O)CO)O)(OC2=O)C)O |
| Appearance | Cryst. |
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